Cas no 2171799-23-6 (2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid)

• Product Name: 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid
• CAS No: 2171799-23-6
• MF: C₂₂H₂₂N₂O₈
• MW: 442.418686389923
• CID: 6240353
• PubChem ID: 165608532
• Update Time: 2025-10-28

2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid
• 2171799-23-6
• EN300-1488269
• 2-{[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]oxy}acetic acid

• Inchi： 1S/C22H22N2O8/c1-2-30-21(28)19(20(27)24-32-12-18(25)26)23-22(29)31-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17,19H,2,11-12H2,1H3,(H,23,29)(H,24,27)(H,25,26)
• InChI Key： NMYYMKXRLIEOEM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)C(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.13761566g/mol
• Monoisotopic Mass: 442.13761566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 140Ų

Additional information on 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid

Introduction to 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid (CAS No. 2171799-23-6)

2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid, identified by its CAS number 2171799-23-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes functional groups such as ethyl carboxy, fluorenylmethoxycarbonyl (Fmoc), and acetamido, each contributing to its unique chemical properties and potential biological activities.

The molecular framework of 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid is designed to interact with biological targets in a highly specific manner. The presence of the fluorenylmethoxycarbonyl group is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino acid protecting group. However, in this context, the Fmoc moiety may serve additional purposes, such as enhancing the solubility or stability of the compound, or influencing its binding affinity to biological receptors.

The ethyl carboxy group contributes to the compound's acidic properties, while the acetamido group introduces a polar amide bond that can facilitate interactions with hydrophilic regions of proteins or other biomolecules. These structural features make 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in designing molecules that can modulate biological pathways by targeting specific enzymes or receptors. The complex architecture of 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid suggests that it may possess the ability to interact with such targets, potentially leading to therapeutic effects. For instance, compounds with similar structural motifs have been explored for their anti-inflammatory, anticancer, and neuroprotective properties.

One of the most exciting aspects of this compound is its potential in the field of medicinal chemistry. The combination of the fluorenylmethoxycarbonyl, ethyl carboxy, and acetamido groups creates a versatile scaffold that can be modified further to optimize its pharmacological profile. This flexibility allows researchers to fine-tune the compound's properties, such as its solubility, bioavailability, and target specificity, making it an attractive candidate for preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging these tools, scientists can gain insights into how 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid interacts with its biological targets at the molecular level. This information is crucial for designing more effective drugs and for understanding the mechanisms of action of existing therapeutic agents.

The synthesis of 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and precise execution to ensure high yields and purity. However, the successful synthesis of this compound would open up new avenues for research in drug discovery and development.

In conclusion, 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}acetic acid (CAS No. 2171799-23-6) is a structurally complex and functionally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery, and recent advances in computational chemistry are likely to enhance our understanding of its biological activities. As research in this area continues to progress, we can expect to see more innovative applications of this compound and others like it in the development of new therapies.